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Abstract
Hypobromous acid (HOBr) is a weak, unstable inorganic acid that serves as a potent

oxidizing and brominating agent. It is a key reactive oxygen species in biological immune

responses and is utilized commercially as a disinfectant, bleach, and deodorant.[1][2][3][4] This

technical guide provides a comprehensive overview of the chemical formula, molecular

structure, physicochemical properties, and detailed experimental protocols for the synthesis of

hypobromous acid. It is intended for researchers, scientists, and professionals in drug

development who require a deep understanding of this reactive halogen species for laboratory

and industrial applications.

Chemical Formula and Molecular Structure
Hypobromous acid is represented by the chemical formula HOBr or HBrO.[3][5] The bromine

atom in HOBr exists in the +1 oxidation state.[1][3][4]

Molecular Structure: The molecule adopts a bent or V-shaped geometry, analogous to water

and hypochlorous acid.[6][7] This structure is a consequence of the central oxygen atom being

bonded to one hydrogen and one bromine atom, with two non-bonding lone pairs of electrons.

These lone pairs exert greater repulsion than the bonding pairs, compressing the H-O-Br bond

angle. The molecule is polar due to its asymmetrical geometry and the polarity of the O-H and

O-Br bonds.[7]
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Physicochemical and Structural Properties
The quantitative properties of hypobromous acid are summarized in the tables below. These

values are compiled from various experimental and computational studies.

Table 1: General Physicochemical Properties
Property Value References

Molar Mass 96.911 g/mol [3][4][6]

Appearance
Occurs only in solution; pale

yellow color
[5]

Density 2.470 g/cm³ [3][4][6]

Boiling Point 20–25 °C (decomposes) [3][6]

Acidity (pKa) 8.60–8.65 [2][3][6][8][9]

Table 2: Molecular Structure Parameters
Parameter Value Method References

H-O-Br Bond Angle ~102.3° Experimental [10]

~110.4° Not Specified [7]

O-H Bond Length 0.97 Å (0.097 nm) Not Specified [7]

O-Br Bond Length 1.80 Å (0.18 nm) Not Specified [7]

1.834 Å Experimental

Table 3: Spectroscopic Data (Vibrational Frequencies)
Vibrational Mode Frequency (cm⁻¹) Phase References

OH Stretch 3614.90 Gas

Bend 1162.57 Gas

OBr Stretch 620.23 Gas
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Synthesis and Experimental Protocols
Hypobromous acid is unstable and is typically prepared in aqueous solution for immediate

use (in situ).[2] Several methods exist for its synthesis, from classic laboratory preparations to

controlled industrial generation.

Protocol 1: Laboratory Synthesis via Bromine Water and
Silver(I) Oxide
This method produces a relatively pure solution of hypobromous acid by precipitating the

bromide byproduct as insoluble silver bromide.

Reaction: 2Br₂ + Ag₂O + H₂O → 2HOBr + 2AgBr(s)

Materials:

Bromine (Br₂)

Silver(I) oxide (Ag₂O), finely powdered

Distilled water

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Buchner funnel, filter paper)

Ice bath

Procedure:

Prepare Bromine Water: In a fume hood, cautiously add a small amount of liquid bromine to

cold distilled water in a flask. Stir until the bromine has dissolved to create a saturated or

near-saturated orange-colored solution.

Cool the Solution: Place the flask containing the bromine water in an ice bath and allow it to

cool to near 0 °C.
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Add Silver(I) Oxide: While vigorously stirring the cold bromine water, slowly add small

portions of finely powdered silver(I) oxide. The reaction is exothermic; maintain the

temperature below 5 °C.

Monitor Reaction: Continue adding silver(I) oxide until the orange color of the bromine water

disappears, indicating the consumption of Br₂. A pale yellow precipitate of silver bromide

(AgBr) will form.

Isolate Product: Immediately filter the cold solution using a Buchner funnel to remove the

precipitated silver bromide. The filtrate is a dilute aqueous solution of hypobromous acid.

Storage and Use: The resulting HOBr solution is unstable and should be kept cold, protected

from light, and used promptly.

Protocol 2: On-Site Industrial Generation for
Disinfection
This is a common commercial method for producing hypobromous acid for water treatment,

which involves the reaction of a bromide precursor with a hypochlorite source.[1]

Reaction: HBr + NaOCl → HOBr + NaCl

Materials & Equipment:

Hydrogen bromide (HBr) solution (e.g., 48%)

Sodium hypochlorite (NaOCl) solution (industrial bleach, e.g., 12.5%)

Process water for dilution

Chemical metering pumps for HBr and NaOCl

In-line static mixer or a stirred blending tank

pH meter and controller

Safety equipment for handling corrosive chemicals
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Procedure (In-Line Blending):

System Setup: Configure two chemical metering pumps to inject HBr and NaOCl into a

process water line. The injection points should be sequential, with the HBr injected just

upstream of the NaOCl to prevent scale buildup in the bleach injector.[1]

Set Stoichiometry: Adjust the pump flow rates to achieve a near 1:1 molar ratio of HBr to

NaOCl.

Dilution: The process water flow rate should be set to achieve the target final concentration

of HOBr, typically between 100-300 ppm.[1]

Mixing: Pass the combined stream through a static mixer to ensure rapid and complete

reaction. The reaction is typically complete within seconds.[1]

pH Control: Install a pH probe downstream of the mixer. The pH of the final solution should

be controlled to be within the range of 6.9–7.4 for optimal HOBr stability and efficacy.[1]

Adjust the relative pumping rates of the acid (HBr) and base (NaOCl) to maintain this pH.

Concentration Verification: The concentration of the generated hypobromous acid (reported

as available bromine) can be verified using a DPD (N,N-diethyl-p-phenylenediamine) test kit

or standard iodometric titration methods.[1]
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Fig 1. Workflow for on-site generation of hypobromous acid.

Biological Production and Significance
In vertebrates, hypobromous acid is endogenously produced by the enzyme eosinophil

peroxidase (EPO), which is found in eosinophils, a type of white blood cell. This process is a

critical part of the innate immune response, particularly against parasites.[1][4] The enzyme

catalyzes the oxidation of bromide ions (Br⁻) using hydrogen peroxide (H₂O₂).[1][2]

Reaction: Br⁻ + H₂O₂ --(Eosinophil Peroxidase)--> HOBr + OH⁻

While the plasma concentration of bromide is much lower than chloride, the resulting HOBr is a

powerful electrophile and cytotoxic agent that contributes to pathogen clearance and
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inflammatory responses.[1]
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Fig 2. Biological pathway for hypobromous acid production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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